Cas no 3187-51-7 (7-Methoxy-chroman-3-carboxylic Acid)
3187-51-7 structure
Product Name:7-Methoxy-chroman-3-carboxylic Acid
CAS No:3187-51-7
MF:C11H12O4
MW:208.210583686829
MDL:MFCD00598395
CID:295089
PubChem ID:11310295
Update Time:2025-04-19
7-Methoxy-chroman-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxychroman-3-carboxylic acid
- 2H-1-Benzopyran-3-carboxylicacid, 3,4-dihydro-7-methoxy-
- 7-methoxy-3,4-dihydro-2H-chromene-3-carboxylic acid
- 7-METHOXY-CHROMAN-3-CARBOXYLIC ACID,
- 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID,3,4-DIHYDRO-7-METHOXY
- 3,4-Dihydro-7-methoxy-2H-1-benzopyran-3-carboxylic acid
- 7-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
- 7-Methoxy-chroman-3-carbonsaeure
- 7-Methoxy-chroman-3-carboxylic acid
- DTXSID20461937
- MFCD00598395
- AKOS005218016
- 7-METHOXYCHROMANE-3-CARBOXYLIC ACID
- CS-0150274
- A821040
- 7-Methoxychroman-3-carboxylicacid
- SCHEMBL1519319
- AB06511
- EN300-60549
- 3187-51-7
- AM20040162
- Z234897287
- AS-42613
- FT-0737410
- DB-068542
- 7-Methoxy-chroman-3-carboxylic Acid
-
- MDL: MFCD00598395
- Inchi: 1S/C11H12O4/c1-14-9-3-2-7-4-8(11(12)13)6-15-10(7)5-9/h2-3,5,8H,4,6H2,1H3,(H,12,13)
- InChI Key: SVDWMRTZSYORGU-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2CC(C(=O)O)C1)OC
Computed Properties
- Exact Mass: 208.07400
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76000
- LogP: 1.33090
7-Methoxy-chroman-3-carboxylic Acid Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Methoxy-chroman-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041844-1g |
7-Methoxychroman-3-carboxylic acid |
3187-51-7 | 95% | 1g |
$250.92 | 2023-09-02 | |
| Alichem | A449041844-5g |
7-Methoxychroman-3-carboxylic acid |
3187-51-7 | 95% | 5g |
$775.95 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO821-50mg |
7-Methoxy-chroman-3-carboxylic Acid |
3187-51-7 | 96% | 50mg |
171.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO821-200mg |
7-Methoxy-chroman-3-carboxylic Acid |
3187-51-7 | 96% | 200mg |
426.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO821-1g |
7-Methoxy-chroman-3-carboxylic Acid |
3187-51-7 | 96% | 1g |
1308.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO821-250mg |
7-Methoxy-chroman-3-carboxylic Acid |
3187-51-7 | 96% | 250mg |
647CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO821-100mg |
7-Methoxy-chroman-3-carboxylic Acid |
3187-51-7 | 96% | 100mg |
283CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0074-1g |
7-Methoxy-chroman-3-carboxylic acid |
3187-51-7 | 96% | 1g |
1356.87CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0074-5g |
7-Methoxy-chroman-3-carboxylic acid |
3187-51-7 | 96% | 5g |
4155.41CNY | 2021-05-07 | |
| TRC | M224380-50mg |
7-Methoxy-chroman-3-carboxylic Acid |
3187-51-7 | 50mg |
$ 50.00 | 2022-06-04 |
7-Methoxy-chroman-3-carboxylic Acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:3187-51-7)7-Methoxychroman-3-carboxylic acid
Order Number:LE7440
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
7-Methoxy-chroman-3-carboxylic Acid Related Literature
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1. 147. The chemistry of the “insoluble red” woods. Part I. Pterocarpin and homopterocarpinAlexander McGookin,Alexander Robertson,William B. Whalley J. Chem. Soc. 1940 787
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2. 1156. A partial synthesis of (±)-pisatin: some remarks on the structure and reactions of pterocarpinC. W. L. Bevan,A. J. Birch,B. Moore,S. K. Mukerjee J. Chem. Soc. 1964 5991
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3. Index of subjects, 1940
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3187-51-7)7-Methoxychroman-3-carboxylic acid
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry